molecular formula C18H12ClNO4 B8423533 4-(p-Acetoxybenzylidene)-2-(p-chlorophenyl)-5-oxazolone

4-(p-Acetoxybenzylidene)-2-(p-chlorophenyl)-5-oxazolone

Cat. No.: B8423533
M. Wt: 341.7 g/mol
InChI Key: ACPWQSKVEVFORI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(p-Acetoxybenzylidene)-2-(p-chlorophenyl)-5-oxazolone is a useful research compound. Its molecular formula is C18H12ClNO4 and its molecular weight is 341.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H12ClNO4

Molecular Weight

341.7 g/mol

IUPAC Name

[4-[[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] acetate

InChI

InChI=1S/C18H12ClNO4/c1-11(21)23-15-8-2-12(3-9-15)10-16-18(22)24-17(20-16)13-4-6-14(19)7-5-13/h2-10H,1H3

InChI Key

ACPWQSKVEVFORI-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 60 g of N-(p-chlorobenzoyl)glycine, 34.5 g of p-hydroxybenzaldehyde, 23 g of fused sodium acetate and 170 ml of acetic anhydride was heated under reflux for 1 hour. The reaction mixture was cooled slightly and 400 ml of ethanol was added. A solid precipitated on cooling and was filtered and washed with cold ethanol and cold water. An analytical sample was made by recrystallization from CCL4 /EtOH/AcOH, m.p. 185-186.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
34.5 g
Type
reactant
Reaction Step One
[Compound]
Name
fused sodium acetate
Quantity
23 g
Type
reactant
Reaction Step One
Quantity
170 mL
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step Two

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